![molecular formula C21H16ClN3O3 B1230765 3-chloro-4-ethoxy-N-[3-(2-oxazolo[5,4-b]pyridinyl)phenyl]benzamide](/img/structure/B1230765.png)
3-chloro-4-ethoxy-N-[3-(2-oxazolo[5,4-b]pyridinyl)phenyl]benzamide
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Overview
Description
3-chloro-4-ethoxy-N-[3-(2-oxazolo[5,4-b]pyridinyl)phenyl]benzamide is a member of benzamides.
Scientific Research Applications
Photophysical Properties and Organic Semiconductor Potential
A study by Briseño-Ortega et al. (2018) explored the photophysical properties of 2-(2-hydroxyphenyl)oxazolo[4,5-b]pyridines derivatives, which are structurally related to the compound of interest. These compounds show promise as organic semiconductors due to their facile synthesis and notable photophysical properties (Briseño-Ortega et al., 2018).
Chemical Synthesis and Derivatives
Chiba and Takahashi (1985) discussed the synthesis of 3-amino-2 (1H)-pyridone derivatives using 4-ethoxymethylene-2-phenyl-5-oxazolone, a compound related to the query molecule. This research provides insights into the synthetic pathways and potential derivatives of such compounds (Chiba & Takahashi, 1985).
Applications in Pyridone and Pyrazolone Derivatives
Gelmi et al. (1992) explored the synthesis of oxazolo[5,4-b]pyridines, which are closely related to the chemical structure of interest. Their work offers a foundation for understanding the chemical reactions and applications of such compounds (Gelmi et al., 1992).
Anti-Inflammatory Activity
Clark et al. (1978) researched 2-(substituted phenyl)oxazolo[5,4-b]pyridines, finding that some of these compounds exhibit significant anti-inflammatory and analgesic activity. This suggests potential medical applications for similar compounds (Clark et al., 1978).
Antibacterial Activity
Rostamizadeh et al. (2013) synthesized pyrazolo[3,4-d]pyrimidine derivatives from aminocyanopyrazole precursors and evaluated their antibacterial activity. This indicates a possible application of similar structures in the development of antibacterial agents (Rostamizadeh et al., 2013).
Properties
Molecular Formula |
C21H16ClN3O3 |
---|---|
Molecular Weight |
393.8 g/mol |
IUPAC Name |
3-chloro-4-ethoxy-N-[3-([1,3]oxazolo[5,4-b]pyridin-2-yl)phenyl]benzamide |
InChI |
InChI=1S/C21H16ClN3O3/c1-2-27-18-9-8-13(12-16(18)22)19(26)24-15-6-3-5-14(11-15)20-25-17-7-4-10-23-21(17)28-20/h3-12H,2H2,1H3,(H,24,26) |
InChI Key |
KNRQWYZQUVVSRF-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=NC4=C(O3)N=CC=C4)Cl |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=NC4=C(O3)N=CC=C4)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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